Cas no 2580187-40-0 (3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide)

3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide is a specialized sulfonamide derivative with a chlorinated alkyl backbone, offering unique reactivity for synthetic applications. Its bifunctional structure, featuring both chloro and sulfonamide groups, makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecular frameworks. The compound’s stability under standard conditions ensures reliable handling, while its reactive sites enable selective modifications, such as nucleophilic substitutions or further functionalization. This makes it valuable in pharmaceutical and agrochemical research for developing novel active compounds. Its well-defined purity and consistent performance support precise experimental outcomes in advanced chemical synthesis.
3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide structure
2580187-40-0 structure
Product Name:3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide
CAS No:2580187-40-0
MF:C5H11Cl2NO2S
MW:220.117338418961
CID:5658565
PubChem ID:165892623
Update Time:2025-05-20

3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide
    • EN300-27733379
    • 2580187-40-0
    • 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide
    • Inchi: 1S/C5H11Cl2NO2S/c1-5(2-6,3-7)4-11(8,9)10/h2-4H2,1H3,(H2,8,9,10)
    • InChI Key: RUJIUNDBPNKHKR-UHFFFAOYSA-N
    • SMILES: ClCC(C)(CCl)CS(N)(=O)=O

Computed Properties

  • Exact Mass: 218.9887552g/mol
  • Monoisotopic Mass: 218.9887552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.5Ų

3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide Pricemore >>

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Additional information on 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide

Comprehensive Overview of 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide (CAS No. 2580187-40-0)

3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide (CAS No. 2580187-40-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This sulfonamide derivative, characterized by its chloromethyl and methyl functional groups, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and material science. Its molecular formula, C5H11Cl2NO2S, reflects a balanced combination of reactivity and stability, making it a versatile intermediate in synthetic chemistry.

The compound's sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in drug design. This has led to increased searches for "sulfonamide derivatives in drug discovery" and "CAS 2580187-40-0 applications" among pharmaceutical researchers. Recent studies have explored its potential as a building block for antibacterial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds in the post-antibiotic era. The presence of chlorine atoms in its structure also contributes to its utility in cross-coupling reactions, a topic frequently searched by synthetic chemists.

From an industrial perspective, 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide has shown promise in the development of advanced materials. Its ability to act as a reactive intermediate has made it valuable in polymer chemistry, particularly in the synthesis of sulfonated polymers for membrane technologies. This aligns with current trends in "green chemistry" and "sustainable material development," which are hot topics in both academic and industrial circles. The compound's potential in water purification membranes has been a particular focus, given the global emphasis on clean water solutions.

The synthesis and handling of CAS No. 2580187-40-0 require specialized knowledge, which has led to frequent searches for "safe handling of chloromethyl compounds" and "stability of sulfonamide derivatives." While the compound offers numerous possibilities, proper storage conditions (typically under inert atmosphere and low temperatures) are crucial to maintain its integrity. Recent advancements in flow chemistry techniques have opened new avenues for its production, addressing both safety and scalability concerns that are often associated with such reactive intermediates.

Analytical characterization of 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control, especially when the compound is intended for pharmaceutical applications. The growing interest in "analytical method development for specialty chemicals" reflects the importance of robust characterization protocols for compounds like CAS 2580187-40-0.

Looking ahead, the potential applications of 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonamide continue to expand. Current research trends suggest increasing exploration of its role in catalysis and as a ligand precursor in transition metal chemistry. These developments are particularly relevant in the context of "atom-efficient synthesis" and "catalytic process optimization," which are key focus areas in modern chemical manufacturing. As sustainability becomes a driving force in chemical innovation, the efficient utilization of such versatile intermediates will likely remain a priority for both academic and industrial researchers.

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